Cas no 957345-95-8 (4-Bromofuran-2-carboxamide)

• Product Name: 4-Bromofuran-2-carboxamide
• CAS No: 957345-95-8
• MF: C₅H₄BrNO₂
• MW: 189.994760513306
• MDL: MFCD12755858
• CID: 1032559
• Update Time: 2025-11-02

4-Bromofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromofuran-2-carboxamide
• 4-bromo-2-Furancarboxamide
• UDNSRLLRTQICFU-UHFFFAOYSA-N
• BCP31081
• 6539AC
• 4-bromo-furan-2-carboxylic acid amide
• AB65725
• AK120768
• ST2405681
• AB0070260
• 4-Bromo-2-furancarboxamide (ACI)
• 4-Bromofuran-2-carboxylic acid amide

• MDL： MFCD12755858
• Inchi： 1S/C5H4BrNO2/c6-3-1-4(5(7)8)9-2-3/h1-2H,(H2,7,8)
• InChI Key： UDNSRLLRTQICFU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(Br)=CO1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Topological Polar Surface Area: 56.2

4-Bromofuran-2-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Bromofuran-2-carboxamide

Recent Advances in the Study of 4-Bromofuran-2-carboxamide (CAS: 957345-95-8)

4-Bromofuran-2-carboxamide (CAS: 957345-95-8) is a brominated furan derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 4-Bromofuran-2-carboxamide derivatives. The study demonstrated that certain analogs exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant bacterial strains. The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, making these compounds promising candidates for addressing the growing issue of antibiotic resistance.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 4-Bromofuran-2-carboxamide was utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study highlighted the compound's ability to selectively inhibit specific kinase isoforms, thereby reducing off-target effects and improving therapeutic efficacy in preclinical models of breast cancer.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 4-Bromofuran-2-carboxamide, as detailed in a 2023 article in Organic Process Research & Development. The authors described an optimized, cost-effective synthetic route that minimizes hazardous byproducts and improves overall yield, making the compound more accessible for further research and development.

In addition to its antimicrobial and anticancer potential, 4-Bromofuran-2-carboxamide has shown promise in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience revealed that certain derivatives of the compound exhibited neuroprotective effects in cellular models of Parkinson's disease, potentially through modulation of oxidative stress pathways. These findings open new avenues for the development of therapeutics targeting neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of 4-Bromofuran-2-carboxamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable tool for drug discovery and a focal point for ongoing research in the chemical biology and pharmaceutical sciences.